Cas no 862700-29-6 (Carbamic acid, [(1R,3S)-3-[[(methylsulfonyl)oxy]methyl]cyclopentyl]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [(1R,3S)-3-[[(methylsulfonyl)oxy]methyl]cyclopentyl]-,1,1-dimethylethyl ester
• CAS No: 862700-29-6
• MF: C₁₂H₂₃NO₅S
• MW: 293.379722833633
• CID: 1847258
• PubChem ID: 18453418
• Update Time: 2025-07-15

Carbamic acid, [(1R,3S)-3-[[(methylsulfonyl)oxy]methyl]cyclopentyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R,3S)-3-[[(methylsulfonyl)oxy]methyl]cyclopentyl]-,1,1-dimethylethyl ester
• 862700-27-4
• LUECKCZWUUIABD-VHSXEESVSA-N
• EN300-317933
• Carbamic acid, N-[(1R,3S)-3-[[(methylsulfonyl)oxy]methyl]cyclopentyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(1R,3S)-3-[(methanesulfonyloxy)methyl]cyclopentyl]carbamate
• methanesulfonic acid (cis)-3-tert-butoxycarbonylamino-cyclopentylmethyl ester
• rac-tert-butyl N-[(1R,3S)-3-[(methanesulfonyloxy)methyl]cyclopentyl]carbamate
• rac-tert-butyl N-[(1R,3S)-3-[(methanesulfonyloxy)methyl]cyclopentyl]carbamate, cis
• Carbamicacid,N-[(1R,3S)-3-[[(methylsulfonyl)oxy]methyl]cyclopentyl]-,1,1-dimethylethylester
• [(1S,3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentyl]methyl methanesulfonate
• DTXSID901133198
• 1,1-Dimethylethyl N-[(1R,3S)-3-[[(methylsulfonyl)oxy]methyl]cyclopentyl]carbamate
• SCHEMBL3900150
• Rel-((1S,3R)-3-((tert-butoxycarbonyl)amino)cyclopentyl)methyl methanesulfonate
• 862700-29-6
• F17933

• Inchi： 1S/C12H23NO5S/c1-12(2,3)18-11(14)13-10-6-5-9(7-10)8-17-19(4,15)16/h9-10H,5-8H2,1-4H3,(H,13,14)/t9-,10+/m0/s1
• InChI Key： LUECKCZWUUIABD-VHSXEESVSA-N
• SMILES： S(C)(=O)(=O)OC[C@H]1CC[C@H](C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.13
• Monoisotopic Mass: 293.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1A^2
• XLogP3: 1.5

Additional information on Carbamic acid, [(1R,3S)-3-[[(methylsulfonyl)oxy]methyl]cyclopentyl]-,1,1-dimethylethyl ester

Carbamic Acid, [(1R,3S)-3-[[(Methylsulfonyl)oxy]methyl]cyclopentyl]-, 1,1-Dimethylethyl Ester (CAS No. 862700-29-6): A Comprehensive Overview

Carbamic acid, [(1R,3S)-3-[[(methylsulfonyl)oxy]methyl]cyclopentyl]-, 1,1-dimethylethyl ester (CAS No. 862700-29-6) is a specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of carbamic acid, characterized by its unique structural features and functional groups that contribute to its diverse biological activities.

The structure of this compound is noteworthy for its cyclopentyl ring and the presence of a methylsulfonyl group. The cyclopentyl ring provides a rigid framework that can influence the compound's conformational flexibility and binding properties. The methylsulfonyl group, on the other hand, introduces a polar and electron-withdrawing moiety that can modulate the compound's reactivity and solubility. The 1,1-dimethylethyl ester functionality further enhances the stability and bioavailability of the molecule.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that carbamic acid derivatives can exhibit potent anti-inflammatory and analgesic properties. The specific structure of Carbamic acid, [(1R,3S)-3-[[(methylsulfonyl)oxy]methyl]cyclopentyl]-, 1,1-dimethylethyl ester makes it particularly suitable for targeting specific enzymes and receptors involved in inflammatory pathways.

In the context of pharmaceutical development, this compound has been evaluated for its ability to modulate key signaling pathways associated with chronic diseases such as arthritis and neurodegenerative disorders. Preclinical studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, thereby offering a promising therapeutic strategy.

The synthesis of Carbamic acid, [(1R,3S)-3-[[(methylsulfonyl)oxy]methyl]cyclopentyl]-, 1,1-dimethylethyl ester involves several well-established chemical reactions. The synthesis typically starts with the preparation of the cyclopentyl ring followed by the introduction of the methylsulfonyl group through an alkylation step. The final esterification reaction forms the 1,1-dimethylethyl ester moiety. These synthetic steps are optimized to ensure high yields and purity, making the compound suitable for further biological evaluation.

One of the key advantages of this compound is its bioavailability. The presence of the 1,1-dimethylethyl ester group enhances its lipophilicity, allowing it to cross biological membranes more efficiently. This property is crucial for ensuring that the compound reaches its target sites in sufficient concentrations to exert its therapeutic effects.

In addition to its therapeutic potential, Carbamic acid, [(1R,3S)-3-[[(methylsulfonyl)oxy]methyl]cyclopentyl]-, 1,1-dimethylethyl ester has also been studied for its use as a chemical probe in biological research. Its unique structure makes it an excellent tool for investigating enzyme mechanisms and receptor-ligand interactions. By using this compound as a probe, researchers can gain valuable insights into the molecular basis of various biological processes.

The stability of this compound under different conditions is another important aspect to consider. Studies have shown that it remains stable in various solvents and at different pH levels, which is beneficial for both storage and formulation purposes. This stability ensures that the compound retains its efficacy over extended periods.

In conclusion, Carbamic acid, [(1R,3S)-3-[[(methylsulfonyl)oxy]methyl]cyclopentyl]-, 1,1-dimethylethyl ester (CAS No. 862700-29-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing new therapeutic agents targeting inflammatory and neurodegenerative diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.